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Compound of Interest

Compound Name: N-(3-bromophenyl)acetamide

Cat. No.: B1265513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the large-scale synthesis of N-(3-
bromophenyl)acetamide, an important intermediate in pharmaceutical and organic synthesis.

[1] The described method involves the acetylation of 3-bromoaniline with acetic anhydride. This

application note includes a comprehensive experimental procedure, safety and handling

guidelines, characterization data, and a workflow diagram to ensure reproducibility and safety

in a laboratory or pilot plant setting.

Introduction
N-(3-bromophenyl)acetamide serves as a key building block in the development of various

pharmaceutically active compounds and fine chemicals. Its synthesis is a fundamental reaction

in organic chemistry, typically achieved through the acylation of an aniline derivative. The

protocol outlined here is optimized for a larger scale, focusing on yield, purity, and operational

safety.

Physicochemical Properties
A summary of the key physical and chemical properties of N-(3-bromophenyl)acetamide is

presented in Table 1.
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Table 1: Physicochemical Data of N-(3-bromophenyl)acetamide

Property Value

Molecular Formula C₈H₈BrNO[1][2][3]

Molecular Weight 214.06 g/mol [2][4]

Appearance White needle-like crystals[1]

Melting Point 87-89 °C[1]

Solubility
Soluble in ethanol and ether; insoluble in

water[1]

CAS Number 621-38-5[2][3]

Experimental Protocol
This protocol is adapted from established literature procedures for the acetylation of anilines.[1]

Materials and Equipment
3-Bromoaniline

Acetic Anhydride

Glacial Acetic Acid

Ethanol

Ice

Large reaction vessel with mechanical stirrer, dropping funnel, and reflux condenser

Heating mantle

Buchner funnel and filtration apparatus

Recrystallization apparatus
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Personal Protective Equipment (PPE): Safety goggles, lab coat, chemical-resistant gloves

Reaction Scheme

3-Bromoaniline +

Acetic Anhydride N-(3-bromophenyl)acetamide +

Acetic AcidGlacial Acetic Acid
(Solvent)

Reflux

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of N-(3-bromophenyl)acetamide.

Procedure
Reaction Setup: In a large, well-ventilated fume hood, equip a reaction vessel with a

mechanical stirrer, a dropping funnel, and a reflux condenser.

Reagent Addition: Charge the reaction vessel with 3-bromoaniline and an equal volume of

glacial acetic acid. Stir the mixture to ensure homogeneity.

Acetylation: Slowly add acetic anhydride to the stirred solution from the dropping funnel. An

exothermic reaction will occur. Control the rate of addition to maintain a manageable reaction

temperature.

Reaction Completion: After the addition is complete, heat the mixture to reflux for 30 minutes

to ensure the reaction goes to completion.[1]

Precipitation: After refluxing, allow the reaction mixture to cool for 30 minutes.[1] Then,

carefully pour the mixture into a large beaker containing five times the volume of ice-cold
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water. A precipitate of crude N-(3-bromophenyl)acetamide will form.

Isolation: Collect the precipitated solid by vacuum filtration using a Buchner funnel. Wash the

solid with cold water to remove any remaining acetic acid and other water-soluble impurities.

Purification: Recrystallize the crude product from ethanol to obtain pure N-(3-
bromophenyl)acetamide as white, needle-like crystals.[1]

Drying: Dry the purified crystals in a vacuum oven at a low temperature.

Experimental Workflow
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1. Reagent Preparation
(3-Bromoaniline, Acetic Anhydride, Acetic Acid)

2. Reaction Setup
(Vessel with stirrer, condenser, dropping funnel)

3. Acetylation Reaction
(Slow addition of Acetic Anhydride, followed by reflux)

4. Precipitation
(Pouring into ice water)

5. Filtration
(Isolation of crude product)

6. Recrystallization
(Purification from ethanol)

7. Drying
(Vacuum oven)

8. Characterization
(MP, Spectroscopy)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of N-(3-bromophenyl)acetamide.

Safety and Handling
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Hazard Identification:

3-Bromoaniline: Toxic and an irritant.

Acetic Anhydride: Corrosive and flammable. Causes severe skin burns and eye damage.

Acetic Acid: Corrosive.

N-(3-bromophenyl)acetamide): Harmful if swallowed. Causes skin and serious eye

irritation. May cause respiratory irritation.[4][5]

Precautionary Measures:

Always work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.[6][7]

Handle all chemicals with care, avoiding inhalation, ingestion, and skin contact.

Have safety equipment such as a safety shower and eyewash station readily available.[6]

Store reagents and products in tightly sealed containers in a cool, dry, and well-ventilated

area.[5]

First Aid:

In case of skin contact: Immediately wash with plenty of soap and water.[5]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[5]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[5]

If swallowed: Seek immediate medical attention.

Characterization Data
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The synthesized N-(3-bromophenyl)acetamide can be characterized using the following

methods. Expected results are summarized in Table 2.

Table 2: Characterization Data

Analysis Expected Result

Melting Point 87-89 °C

¹H NMR
Consistent with the structure of N-(3-

bromophenyl)acetamide

¹³C NMR
Consistent with the structure of N-(3-

bromophenyl)acetamide

Mass Spec (EI)
Molecular ion peak (M⁺) at m/z = 214 and 216

(due to Br isotopes)

Waste Disposal
Dispose of all chemical waste according to local, state, and federal regulations. Do not pour

chemicals down the drain. Contaminated materials should be treated as hazardous waste.

Conclusion
This application note provides a robust and scalable protocol for the synthesis of N-(3-
bromophenyl)acetamide. By following the detailed experimental procedure and adhering to

the safety guidelines, researchers can safely and efficiently produce this valuable chemical

intermediate in large quantities. The provided characterization data will aid in confirming the

identity and purity of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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